Cas no 2229242-54-8 (2-Hydroxy-3,3-dimethyl-5-(thiophen-3-yl)pentanoic acid)

• Product Name: 2-Hydroxy-3,3-dimethyl-5-(thiophen-3-yl)pentanoic acid
• CAS No: 2229242-54-8
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5771734
• PubChem ID: 165626642
• Update Time: 2023-11-15

2-Hydroxy-3,3-dimethyl-5-(thiophen-3-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229242-54-8
• 2-hydroxy-3,3-dimethyl-5-(thiophen-3-yl)pentanoic acid
• EN300-1783958
• 2-Hydroxy-3,3-dimethyl-5-(thiophen-3-yl)pentanoic acid

• Inchi： 1S/C11H16O3S/c1-11(2,9(12)10(13)14)5-3-8-4-6-15-7-8/h4,6-7,9,12H,3,5H2,1-2H3,(H,13,14)
• InChI Key： OYGWFEMNXHOBBP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų